Cas no 2229018-98-6 (4-3-chloro-4-(difluoromethoxy)phenylpyrrolidin-2-one)

• Product Name: 4-3-chloro-4-(difluoromethoxy)phenylpyrrolidin-2-one
• CAS No: 2229018-98-6
• MF: C₁₁H₁₀ClF₂NO₂
• MW: 261.652409076691
• CID: 6434085
• PubChem ID: 165970195
• Update Time: 2025-06-09

4-3-chloro-4-(difluoromethoxy)phenylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-3-chloro-4-(difluoromethoxy)phenylpyrrolidin-2-one
• 4-[3-chloro-4-(difluoromethoxy)phenyl]pyrrolidin-2-one
• 2229018-98-6
• EN300-1971089

• Inchi： 1S/C11H10ClF2NO2/c12-8-3-6(7-4-10(16)15-5-7)1-2-9(8)17-11(13)14/h1-3,7,11H,4-5H2,(H,15,16)
• InChI Key： FANHPRWSYRNYGG-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1CC(NC1)=O)OC(F)F

Computed Properties

• Exact Mass: 261.0368126g/mol
• Monoisotopic Mass: 261.0368126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.3Ų

Additional information on 4-3-chloro-4-(difluoromethoxy)phenylpyrrolidin-2-one

Chemical Profile of 4-3-chloro-4-(difluoromethoxy)phenylpyrrolidin-2-one (CAS No. 2229018-98-6)

4-3-chloro-4-(difluoromethoxy)phenylpyrrolidin-2-one, identified by its Chemical Abstracts Service (CAS) number 2229018-98-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a pyrrolidinone core, which is a prominent scaffold in the development of bioactive molecules. The presence of both chloro and difluoromethoxy substituents on the aromatic ring introduces unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery.

The structural features of 4-3-chloro-4-(difluoromethoxy)phenylpyrrolidin-2-one contribute to its potential biological activity. The pyrrolidinone ring is known to be a versatile pharmacophore, often found in active pharmaceutical ingredients (APIs) due to its ability to interact with biological targets such as enzymes and receptors. The chloro substituent at the 3-position enhances the lipophilicity of the molecule, facilitating membrane permeability, while the difluoromethoxy group at the 4-position introduces additional electronic effects that can modulate binding affinity and selectivity.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic applications. Pyrrolidinone derivatives have been extensively studied for their potential in treating various diseases, including neurological disorders, cancer, and inflammatory conditions. The specific arrangement of functional groups in 4-3-chloro-4-(difluoromethoxy)phenylpyrrolidin-2-one suggests that it may exhibit inhibitory activity against certain enzymes or receptors involved in these pathologies.

One of the most compelling aspects of this compound is its synthetic accessibility. The presence of well-defined reactive sites allows for modifications that can fine-tune its pharmacological properties. Researchers have leveraged this flexibility to develop libraries of analogues, each with distinct characteristics that can be optimized for specific biological targets. This approach aligns with the growing trend in medicinal chemistry towards structure-based drug design, where computational methods are used to predict and refine molecular interactions.

The latest advancements in computational chemistry have enabled more accurate modeling of how 4-3-chloro-4-(difluoromethoxy)phenylpyrrolidin-2-one interacts with biological systems. Molecular docking studies have revealed potential binding modes with enzymes such as kinases and proteases, which are critical targets in oncology research. These simulations not only predict the compound's affinity but also provide insights into possible mechanisms of action, guiding experimental validation efforts.

Furthermore, the incorporation of fluorine atoms into pharmaceutical candidates has become increasingly prevalent due to their ability to enhance metabolic stability and binding interactions. The difluoromethoxy group in 4-3-chloro-4-(difluoromethoxy)phenylpyrrolidin-2-one exemplifies this trend, offering a balance between lipophilicity and polarizability that can improve drug-like properties. This feature is particularly relevant in the context of developing next-generation therapeutics that must navigate complex biological environments.

Recent experimental studies have begun to explore the pharmacological profile of 4-3-chloro-4-(difluoromethoxy)phenylpyrrolidin-2-one in vitro. Initial assays have shown promising results in inhibiting certain enzyme activities associated with inflammatory pathways. These findings are consistent with computational predictions and highlight the compound's potential as a lead molecule for further development. The next phase involves optimizing its chemical structure to enhance potency while minimizing off-target effects.

The synthesis of 4-3-chloro-4-(difluoromethoxy)phenylpyrrolidin-2-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal catalysis and flow chemistry, have been employed to streamline these processes. These methods not only improve efficiency but also reduce waste, aligning with sustainable chemistry principles that are increasingly important in pharmaceutical research.

The compound's unique structural motifs also make it an attractive scaffold for exploring new chemical space. By systematically varying substituents or altering the core structure, researchers can generate diverse derivatives with tailored properties. This approach is particularly valuable in overcoming resistance mechanisms associated with existing drugs, ensuring that future therapeutics remain effective against evolving pathogens or diseases.

In conclusion, 4-3-chloro-4-(difluoromethoxy)phenylpyrrolidin-2-one (CAS No. 2229018-98-6) represents a significant advancement in medicinal chemistry research. Its well-defined structure, combined with promising preclinical data, positions it as a valuable asset for drug discovery programs targeting various therapeutic areas. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in developing innovative treatments for human diseases.